2-(naphthalen-2-yloxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-naphthalen-2-yloxy-N-[2-(6-oxopyridazin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C18H17N3O3/c22-17(19-10-11-21-18(23)6-3-9-20-21)13-24-16-8-7-14-4-1-2-5-15(14)12-16/h1-9,12H,10-11,13H2,(H,19,22)
• InChI Key: BJUSCVXOGKRNGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)NCCN3C(=O)C=CC=N3
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol
• CAS No.: 1211700-84-3

Description

2-(naphthalen-2-yloxy)-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as ONO-6818 and belongs to the class of pyridazinone derivatives.

Scientific Research Applications

Anti-Parkinson's Activity

Research has focused on the synthesis of novel acetamide derivatives, including compounds related to naphthalene, to evaluate their anti-Parkinson's activity. A study synthesized naphthalene bearing 4-thiazolidinone derivatives, which showed significant free radical scavenging activity. In vivo screening using a 6-Hydroxydopamine lesioned rat model revealed potent anti-Parkinson's activity for one derivative, suggesting the potential of such compounds in treating Parkinson's disease (Gomathy et al., 2012).

Anti-HIV Activity

Another study synthesized a new series of naphthalene derivatives, aiming to evaluate their inhibitory activity against HIV-1 and HIV-2. The research found one compound to be a potent in vitro inhibitor for the replication of HIV-1, highlighting the potential of naphthalene derivatives in developing antiviral agents (Hamad et al., 2010).

Anti-Cancer Activity

Further research into naphthalene derivatives has explored their antiproliferative activities. Certain derivatives have been synthesized and evaluated in vitro for their antiproliferative activities against various human cancer cell lines. One specific compound demonstrated significant activity against nasopharyngeal carcinoma, suggesting the therapeutic potential of these compounds in cancer treatment (Chen et al., 2013).

Local Anaesthetic Activity

Another area of research has been the evaluation of naphthalene derivatives as local anaesthetics. Compounds synthesized from naphthalene showed comparable potency, onset, and duration of action to lidocaine, indicating their potential as local anaesthetic agents (Jindal et al., 2003).

Antioxidant Activity

The antioxidant activity of new coumarin derivatives, including those related to naphthalene, has been studied. The synthesized compounds showed promising antioxidant activity, highlighting their potential in combating oxidative stress-related diseases (Kadhum et al., 2011).